ABSTRACTFungi can thrive in strawberries, mainly Botrytis cinerea, which causes relevant fruit losses. Moreover, thermal preservation results in phytonutrient losses. This study evaluated the effects of high hydrostatic pressure (HHP, 0, 400, and 600 MPa/5 min) processing with potassium sorbate (PS) or avocado seed acetogenins (ASA) on the nutritional, microbiological, and physicochemical properties of strawberry puree inoculated with Botrytis cinerea. Sole inoculation reduced L-ascorbic acid (L-AA, 84%) and total ascorbic acid (TAA, 38%). Instrumental color Hue angles were reduced from 35.0 to 29.4°, likewise the contents of pelargonidin−3-glucoside (25%) and ellagic acid (38%). Both HHP-PS treated samples contained no viable conidia and high TAA; the no-preservative and HHP-ASA (661 µg/mL, 400 MPa/5 min) purees contained high TAA but had viable conidia, which can induce further phytonutrient losses. HHP and antifungal additives maintained ellagic acid, increased pelargonidin−3-glucoside contents, and inactivated conidia, strengthening the value of combined non-thermal technologies for the preservation of strawberry puree

ABSTRACT“Granny Smith” apples are susceptible to quality deterioration and microbial decay during retail handling, and marketing display in plastic bags. Therefore, the effectiveness of coating as alternative packaging under retail condition was explored. Impact of edible coatings: zein, zein combined with nisin (zein-nisin) on maintaining various qualities microbial load on “Granny Smith” apples stored at 15°C for 21 days was investigated and compared with control samples. Results showed that weight loss (%) was highest in control samples (30%) by day 14, while zein edible coating significantly delayed weight loss till the end of storage day 21 (p ≤ .05). Overall, changes in hue angle (h°), titratable acidity (TA), total soluble solids (TSS), and firmness were not significantly impacted by coating. However, the application of Zein-nisin coatings effectively resulted in ~1.5 log and ~3 log reduction by the end of storage day 21 in yeast and mould, and TAMB count, respectively.

ABSTRACTIn this study, an immunocompromised rat model was established by long-term diet control and excessive swimming and treated with extracts of raw licorice (RL) and honey-roasted licorice (HL) to explore the immunomodulatory efficacy and gut microbiota composition with their metabolites. Pharmacological experiment confirmed that honey-roasting enhanced the ability of RL to regulate inflammatory cytokines and gut mucosal-layer homeostasis. The analysis of 16S rRNA sequences showed that both RL and HL regulated the balance of gut microbiota, but HL exhibited better effects than RL in regulating microbiota closely related to inflammatory cytokines (Coriobacteriaceae_UCG-002) as well as short-chain fatty acids-producing bacteria (Dubosiella and Ruminococcus). Moreover, HL improved the contents of butyrate and isobutyrate in feces more significantly than RL. In conclusion, the balance of gut microbiota and short-chain fatty acids might be one of the pathways that honey-roasting improve the immunomodulatory efficacy of licorice.Abbreviations: ANOVA: analysis of variance; BCA: bicinchoninic acid; ELISA: enzyme-linked immunosorbent assay; HRP: horseradish peroxidase; LDA: the linear discriminant analysis; LEfSe: the linear discriminant analysis effect size; MS: mass spectrometry; OTU: operational taxonomic units; PBS: phosphate buffered saline; PCoA: principal coordinate analysis; PVDF: polyvinylidene fluoride; RIPA: radio immunoprecipitation assay; SCFAs: short-chain fatty acids;

ABSTRACTEight Solanum lycopersicum var. cerasiforme accessions from Mexico were evaluated for total phenolics (TP) and flavonoids (TF), phenolic profiles (UPLC-DAD-MS), antioxidant capacity (AC) (ABTS, DPPH, and FRAP), and expression of transcription factors (MYB12 and MYB14) and target genes (PAL, CHS and CHI) by RT-qPCR. The AC (mmol TE/kg fw; TE, Trolox Equivalents) by ABTS (5.27–11.81), DPPH (1.43–3.67), and FRAP (4.41–9.22) correlated with TP (0.53–1.20 g GAE/kg fw; GAE, Gallic Acid Equivalents), TF (1.03–2.10 g QE/kg; QE, Quercetin Equivalents), and the levels of chlorogenic and dicaffeoylquinic acids and rutin. The expression of MYB12 and MYB14 correlated with that of PAL and CHS, while CHI was only associated with MYB12. The accessions Tumbisca and Kilim showed the highest gene expression, phenolics content, and AC, suggesting they can be used in breeding programs to produce tomatoes with better AC.

ABSTRACTInjera is a staple fermented food in Ethiopia and is prepared from teff (Eragrostis teff (Zucc) Trotter). However, due to the higher price of teff recently, only middle- and high-income people can afford it. Hence, this study investigated the effect of the Blending Ratio (BR) of Teff flour (TF), Buckwheat Flour (BWF), and Pearl Millet Flour (PMF) and Fermentation Time (FT) on the overall quality of injera. The prepared injera showed protein as 9.06–11.82%, crude fat as 2.60–5.10%, crude fiber as 1.97–2.56%, total ash as 1.78–2.24%, carbohydrate as 71.43–75.34%, and energy as 364.99–375.29 kcal/100 g. Injera prepared from all the blends was sensorially accepted; however, injera prepared from 20% PMF, 65% TF, and 15% BWF fermented for 72 h was the most preferred. From this study, it is concluded that up to 30% FMF, 20% BWF, and 72 h fermentation time is recommended for the preparation of nutritionally improved injera with good sensory acceptability.

ABSTRACTFood containing bioactive elements can be exploited to combat cardiovascular diseases like hypertension. This article mainly focuses on the use of dairy peptides and microelements of plants against two major causes of hypertension, e.g. ACE (Angiotensin converting enzyme) inhibition with the help of bioactive peptides and improving endothelial Nitric Oxide (eNO) availability with the help of antioxidants. The main objective of this study is to highlight the bioactive peptides and give a way to produce safe ACE inhibitory food supplements by replacing chemical drugs. The efficiency of milk-based bioactive peptides is discussed in detail from in-vitro to clinical trials, but the data is insufficient to prove the bioactivity of milk protein and peptides to replace drugs. More clinical trials are needed to provide a concrete base for the food and pharmaceutical industry in producing ACE inhibitory peptides. This review will be helpful to produce food-based anti-hypertensive drugs industrially.

ABSTRACTThe effects of xanthan gum and pectin at two concentrations each (0.2% and 0.5%) on storage quality (texture, moisture, water activity (aw), fat content, peroxide value, and colour attributes) of deep-fried dough (magwinya) were analysed across 3 days. The moisture content of the magwinya samples ranged from 38.67% to 44.67% and decreased significantly during storage. The crumb, crust hardness, and chewiness increased (P < 0.05) with storage time. The aw ranged from 0.64 to 0.85 on the first day and decreased during storage. The fat content of samples ranged from 6.60% to 7.31% and was significantly lower than the control (10.20%). The peroxide values showed no difference for all samples. Significant differences were observed for crumb and crust colour profiles from the first to the third day among all samples. The preservation effect of hydrocolloids is attributed to controlling and maintaining the moisture content and stabilising the product.

ABSTRACTGlycoprotein VI (GPVI) is the major collagen receptor on the platelet surface and is important in mediating granule secretion and atherothrombosis. Sulforaphane (SFN), a dietary isothiocyanate enriched in cruciferous vegetables, exerts multiple biological activities. This study aimed to investigate the efficacy of SFN on GPVI-mediated signaling and platelet granule secretion in vitro. We herein demonstrated that SFN greatly attenuated granule secretion in human gel-filtered platelets in response to collagen, including inhibiting CD62P and CD63 expression and PF4, CCL5, and ATP release. Mechanistically, these inhibitory effects of SFN were mainly mediated by its attenuation of cytosolic phospholipase A2 (cPLA2) phosphorylation and thromboxane A2 (TxA2) generation. Moreover, SFN did not further decrease the inhibitory effects of p38 MAPK inhibitor SB203580 on cPLA2 phosphorylation, TxA2 generation and granule secretion. Thus, SFN attenuates platelet granule secretion via down-regulating GPVI-mediated p38 MAPK/cPLA2/TxA2 signaling, which may play important preventive roles in cardiovascular diseases.

ABSTRACTThis study investigated the proximate, cyanide, and glycemic indices of roots and eba (gari dough) made from improved cassava cultivars. Twenty cassava cultivars were obtained from the IITA research farms and analyzed for proximate and carbohydrate compositions and cyanogenic potential using standard procedures. Afterward, four cassava varieties were selected using the agglomerate hierarchical cluster analysis. The selected varieties were processed into gari and reconstituted in hot water into eba, and the glycemic indices(GIs) of the four eba samples were determined in apparently 23 healthy volunteers. The starch content of the selected varieties was 69.1% for IITATMEB7419, 71.6% for TMSIBA980505, 72.7% for TMSIBA981089A, and 74.5% for TMSIBA980002. The ratios of starch to sugar were significantly (p > 0.05) comparable for all the samples. The GIs obtained for the four eba samples were 88.1% for TMSIBA980002; 87.2% for TMS980505; 84.4% for TMEB7419, and 89.1% for TMS IBA961089A.

ABSTRACTCookies are bakery products with relatively long shelf life and high acceptability. The objectives of the study were to evaluate the physicochemical and functional properties of rice and Bambara groundnut composite flour, explore its use for making cookies, and evaluate its acceptability. Functional properties were influenced by the amount of Bambara groundnut in the composite flour. Moisture, ash, protein, fat, and carbohydrate content of the flours were significantly different (p > .05). Results of the sensory evaluation showed cookies from rice flour only (score of 7.23 ± 1.35) and composite (75% rice and 25% Bambara groundnut) with a score of 7.71 ± 1.44 were most liked by the panelists. Thus, the composite of Bambara groundnut and rice can be used for baked food products as well as an ingredient for other food formulations. Ultimately, this will expand the consumption of underutilized legumes such as Bambara groundnut and enhance food security.